Cas no 344580-04-7 (2,2,2-trifluoroethyl 2h,2h,3h,3h-perfluoroundecanoate)

• Product name: 2,2,2-trifluoroethyl 2h,2h,3h,3h-perfluoroundecanoate
• CAS No: 344580-04-7
• MF: C₁₃H₆F₂₀O₂
• MW: 574.153614521027
• CID: 919203
• PubChem ID: 10303542

2,2,2-trifluoroethyl 2h,2h,3h,3h-perfluoroundecanoate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl 2h,2h,3h,3h-perfluoroundecanoate
• 2,2,2-trifluoroethyl 4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoroundecanoate
• SCHEMBL7576617
• 344580-04-7
• DTXSID40437856
• NS00018961
• BLEHPPKIGGUMEF-UHFFFAOYSA-N

• Inchi： InChI=1S/C13H6F20O2/c14-5(15,2-1-4(34)35-3-6(16,17)18)7(19,20)8(21,22)9(23,24)10(25,26)11(27,28)12(29,30)13(31,32)33/h1-3H2
• InChI Key： BLEHPPKIGGUMEF-UHFFFAOYSA-N
• SMILES： C(CC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)C(=O)OCC(F)(F)F

Computed Properties

• Exact Mass: 574.00478
• Monoisotopic Mass: 574.0048427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.706 g/mL at 20 °C(lit.)
• PSA: 26.3

2,2,2-trifluoroethyl 2h,2h,3h,3h-perfluoroundecanoate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：